molecular formula C10H8F2N2OS B8442750 4-(3,5-Difluoro-4-methoxyphenyl)thiazol-2-amine

4-(3,5-Difluoro-4-methoxyphenyl)thiazol-2-amine

Cat. No.: B8442750
M. Wt: 242.25 g/mol
InChI Key: WQWKOXCCOAAIMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

4-(3,5-Difluoro-4-methoxyphenyl)thiazol-2-amine is a useful research compound. Its molecular formula is C10H8F2N2OS and its molecular weight is 242.25 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C10H8F2N2OS

Molecular Weight

242.25 g/mol

IUPAC Name

4-(3,5-difluoro-4-methoxyphenyl)-1,3-thiazol-2-amine

InChI

InChI=1S/C10H8F2N2OS/c1-15-9-6(11)2-5(3-7(9)12)8-4-16-10(13)14-8/h2-4H,1H3,(H2,13,14)

InChI Key

WQWKOXCCOAAIMU-UHFFFAOYSA-N

Canonical SMILES

COC1=C(C=C(C=C1F)C2=CSC(=N2)N)F

Origin of Product

United States

Synthesis routes and methods

Procedure details

A reaction mixture containing 2-bromo-1-(3,5-difluoro-4-methoxyphenyl)ethanone (2.0 g, 7.5 mmol, 1.0 equiv) and thiourea (0.57 g, 7.5 mmol, 1.0 equiv) in EtOH (20.0 mL) was heated at reflux for 3.0 h. The residue was basified with saturated aqueous NaHCO3 (20 mL) and extracted with EtOAc (3×30 mL). The organic layer was separated, dried over MgSO4(s), and concentrated under reduced pressure. The resultant solids were washed with hexanes to give 4-(3,5-difluoro-4-methoxyphenyl)thiazol-2-amine (1.54 g, 6.4 mmol) as white solids in 84% yield: 1H NMR (DMSO-d6, 500 MHz) δ 7.49-7.54 (m, 2 H), 7.12-7.14 (m, 3 H), 3.92 (s, 3 H); ESI-MS: m/z 243.0 (M+H)+.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
0.57 g
Type
reactant
Reaction Step One
Name
Quantity
20 mL
Type
solvent
Reaction Step One
Quantity
20 mL
Type
reactant
Reaction Step Two

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